Cas no 139675-06-2 (Phenol, 4-(2-octyl-5-thiazolyl)-)

• Product name: Phenol, 4-(2-octyl-5-thiazolyl)-
• CAS No: 139675-06-2
• MF: C₁₇H₂₃NOS
• MW: 289.435623407364
• CID: 1289675

Phenol, 4-(2-octyl-5-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(2-octyl-5-thiazolyl)-

• Inchi： 1S/C17H23NOS/c1-2-3-4-5-6-7-8-17-18-13-16(20-17)14-9-11-15(19)12-10-14/h9-13,19H,2-8H2,1H3
• InChI Key： SOSNHRKAFWECLN-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2SC(CCCCCCCC)=NC=2)C=C1

Computed Properties

• Exact Mass: 289.15019

Experimental Properties

• Density: 1.081±0.06 g/cm3(Predicted)
• Boiling Point: 428.2±20.0 °C(Predicted)
• PSA: 33.12
• pka: 9.22±0.15(Predicted)